Cas no 2121512-19-2 (2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester)

• Product Name: 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester
• CAS No: 2121512-19-2
• MF: C₁₃H₁₇BClFO₂
• MW: 270.535286664963
• MDL: MFCD29088164
• CID: 5075056
• PubChem ID: 131676901
• Update Time: 2026-03-01

2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester
• 2-(2-chloro-5-fluoro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(2-chloro-5-fluoro-3-methylphenyl)-4,4,5,5-tetramethyl-
• MFCD29088164
• (2-Chloro-5-fluoro-3-methylphenyl)boronic Acid pinacol ester
• DTXSID101137910
• BS-45655
• CS-0189527
• E84825
• 2121512-19-2

• MDL： MFCD29088164
• Inchi： 1S/C13H17BClFO2/c1-8-6-9(16)7-10(11(8)15)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： KDNDUYADYSXEJB-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 270.0994158g/mol
• Monoisotopic Mass: 270.0994158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester

Introduction to 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester (CAS No. 2121512-19-2)

2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2121512-19-2, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid ester derivative is characterized by its chloro, fluoro, and methyl substituents on a phenyl ring, which contribute to its unique reactivity and potential applications. The pinacol ester group provides stability, making it a valuable intermediate in synthetic organic chemistry, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The structure of 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester imparts distinct electronic and steric properties that make it an attractive building block for the development of novel compounds. The presence of both electron-withdrawing (chloro and fluoro) and electron-donating (methyl) groups creates a balance that influences its interaction with other molecules. This balance is particularly exploited in medicinal chemistry, where such structural features can modulate binding affinity and selectivity in biological targets.

In recent years, boronic acid esters have been extensively studied for their role in drug discovery and development. The ability of boronic acids to participate in reversible coordination with metal catalysts has enabled efficient synthetic transformations, which are crucial for constructing complex molecular architectures. The pinacol ester form of boronic acids is particularly favored due to its high stability under various reaction conditions, minimizing unwanted side reactions and improving overall yields.

One of the most prominent applications of 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester is in the synthesis of biaryl compounds through the Suzuki-Miyaura coupling reaction. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, allowing for the formation of carbon-carbon bonds between aryl halides or pseudohalides and boronic acids. The chloro and fluoro substituents on the phenyl ring enhance the reactivity of this compound in such couplings, making it a versatile reagent for constructing pharmacophores found in many therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro group, in particular, can significantly influence the pharmacokinetic properties of a drug, including its metabolic stability, solubility, and binding affinity. The incorporation of fluorine into drug candidates often leads to improved bioavailability and efficacy. 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester serves as a key intermediate for accessing such fluorinated derivatives, facilitating the development of next-generation therapeutics.

The compound's utility extends beyond pharmaceuticals into materials science, where organoborons are employed in the synthesis of advanced materials such as liquid crystals and organic semiconductors. The electronic properties modulated by the chloro, fluoro, and methyl groups make this boronic acid ester a candidate for applications in optoelectronic devices. Research has demonstrated its potential in tuning the optoelectronic characteristics of organic light-emitting diodes (OLEDs) and photovoltaic cells through precise molecular design.

In academic research, 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester has been employed in studies aimed at understanding the mechanisms of boron-containing drugs. For instance, investigations have explored its interactions with enzymes and receptors to elucidate structure-activity relationships (SAR). These studies not only contribute to the development of more effective drugs but also provide fundamental insights into how boron-containing species interact with biological systems.

The synthesis of 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester typically involves multi-step procedures starting from commercially available aromatic precursors. Key steps include halogenation, fluorination, methylation, and subsequent boronation followed by esterification with pinacol. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for researchers worldwide.

The safety profile of 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester is another critical consideration. While boronic acids are generally well-tolerated under controlled laboratory conditions, proper handling procedures must be followed to ensure safety. Personal protective equipment (PPE) such as gloves and safety goggles is recommended when working with this compound. Storage conditions should also be optimized to prevent degradation, typically involving cool, dry environments away from direct sunlight.

Future directions in research involving 2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester may focus on expanding its applications in drug discovery and materials science. For instance, exploring its use as a ligand in metal-catalyzed reactions or developing novel derivatives with enhanced properties could open new avenues for innovation. Additionally, computational studies may help predict its behavior in complex systems, further accelerating the discovery process.

In conclusion,2-Chloro-5-fluoro-3-methylphenylboronic acid pinacol ester (CAS No. 2121512-19-2) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and researchers seeking to develop new drugs or advanced materials. As our understanding of organoborons continues to evolve，this compound will undoubtedly play an important role in shaping the future of chemical innovation.